Cas no 1806924-18-4 (3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid
• CAS No: 1806924-18-4
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4806331
• Update Time: 2025-05-22

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-7(10)3-1-4(12)5(2-6(14)15)13-8(3)11/h1,7H,2H2,(H,14,15)
• InChI Key： WDRKOYMCQCNHJD-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(N=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic Acid (CAS No. 1806924-18-4)

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid, also known by its CAS registry number CAS No. 1806924-18-4, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The presence of multiple halogen substituents, including fluorine and iodine atoms, along with the difluoromethyl group, makes this compound particularly interesting for researchers in the fields of medicinal chemistry, materials science, and catalysis.

The structural features of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid are characterized by a pyridine ring system with substituents at positions 2, 3, and 5. The fluorine atoms at positions 2 and 3 contribute to the compound's electronic properties, while the iodine atom at position 5 introduces a significant steric effect and enhances its reactivity in certain chemical transformations. The acetic acid group at position 6 further modulates the compound's acidity and solubility, making it suitable for various synthetic applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. The presence of halogen atoms in its structure facilitates strong metal-ligand interactions, which are crucial for the formation of stable MOFs with high surface areas and porosities. These materials have applications in gas storage, catalysis, and sensing technologies.

In the field of medicinal chemistry, 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid has shown promise as a building block for drug discovery. Its unique combination of halogen substituents allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Researchers have explored its use in designing inhibitors for key enzymes involved in diseases like cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by successive halogenation and functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of safety and handling, 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid should be treated as a hazardous material due to its chemical reactivity. Proper personal protective equipment (PPE) should be used during handling, and storage should be in accordance with standard laboratory practices to prevent exposure or contamination.

Looking ahead, ongoing research into this compound is expected to uncover new applications in areas such as optoelectronics and energy storage. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. Additionally, its role as a catalyst in organic synthesis reactions is an area of active investigation.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-6-acetic acid (CAS No. 1806924-18-) is a versatile compound with wide-ranging potential across multiple disciplines. Its structural features make it an attractive target for both fundamental research and industrial applications. As our understanding of its properties continues to grow, so too will its role in advancing modern science and technology.